Cas no 408514-39-6 (1-(2-bromoethyl)-2-methylcyclopropane, Mixture of diastereomers)

• Product Name: 1-(2-bromoethyl)-2-methylcyclopropane, Mixture of diastereomers
• CAS No: 408514-39-6
• MF: C₆H₁₁Br
• MW: 163.055541276932
• CID: 6437222
• PubChem ID: 53868240
• Update Time: 2025-10-17

1-(2-bromoethyl)-2-methylcyclopropane, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromoethyl)-2-methylcyclopropane, Mixture of diastereomers
• 1-(2-bromoethyl)-2-methylcyclopropane
• SCHEMBL7479549
• 408514-39-6
• EN300-1894689

• Inchi： 1S/C6H11Br/c1-5-4-6(5)2-3-7/h5-6H,2-4H2,1H3
• InChI Key： HBHCNAQJCDWKBE-UHFFFAOYSA-N
• SMILES： BrCCC1CC1C

Computed Properties

• Exact Mass: 162.00441g/mol
• Monoisotopic Mass: 162.00441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 61.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on 1-(2-bromoethyl)-2-methylcyclopropane, Mixture of diastereomers

1-(2-bromoethyl)-2-methylcyclopropane, Mixture of Diastereomers: A Comprehensive Overview

1-(2-bromoethyl)-2-methylcyclopropane, a compound with the CAS number 408514-39-6, is a complex organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields of chemistry and biology. This compound is particularly interesting because it exists as a mixture of diastereomers, which adds an additional layer of complexity to its study and potential uses.

The structure of 1-(2-bromoethyl)-2-methylcyclopropane consists of a cyclopropane ring with a 2-methyl substituent and a 1-(2-bromoethyl) group. The presence of the bromine atom and the cyclopropane ring introduces multiple stereocenters, leading to the formation of diastereomers. These diastereomers can exhibit different physical and chemical properties, making them valuable for various synthetic and analytical purposes.

In the context of organic synthesis, 1-(2-bromoethyl)-2-methylcyclopropane serves as an important building block for the synthesis of more complex molecules. The bromine atom can be readily functionalized through various reactions, such as nucleophilic substitution, elimination, or cross-coupling reactions. This versatility makes it a useful intermediate in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.

Recent research has focused on the application of 1-(2-bromoethyl)-2-methylcyclopropane in the development of new materials and catalysts. For instance, studies have shown that this compound can be used as a precursor for the synthesis of chiral catalysts, which are crucial in asymmetric synthesis. The ability to control the stereochemistry of these catalysts can significantly enhance their efficiency and selectivity in catalytic reactions.

In the field of medicinal chemistry, 1-(2-bromoethyl)-2-methylcyclopropane has been explored for its potential in drug discovery. The cyclopropane ring and the bromine substituent can influence the pharmacokinetic properties of molecules derived from this compound. For example, research has demonstrated that derivatives of 1-(2-bromoethyl)-2-methylcyclopropane can exhibit improved solubility and bioavailability, which are critical factors in drug development.

The mixture of diastereomers present in 1-(2-bromoethyl)-2-methylcyclopropane also offers opportunities for studying stereoselective reactions. Understanding the behavior of these diastereomers in different reaction conditions can provide insights into the mechanisms of stereoselective transformations. This knowledge is essential for developing more efficient and selective synthetic methods.

In addition to its synthetic applications, 1-(2-bromoethyl)-2-methylcyclopropane has been investigated for its potential biological activities. Preliminary studies have suggested that certain derivatives of this compound may have antimicrobial or anticancer properties. While more research is needed to fully understand these activities, these findings highlight the potential therapeutic applications of 1-(2-bromoethyl)-2-methylcyclopropane.

The physical properties of 1-(2-bromoethyl)-2-methylcyclopropane, such as its boiling point, melting point, and solubility, are influenced by the presence of the bromine atom and the cyclopropane ring. These properties make it suitable for use in various analytical techniques, including gas chromatography (GC) and nuclear magnetic resonance (NMR) spectroscopy. The ability to accurately characterize this compound is crucial for its use in both research and industrial settings.

In conclusion, 1-(2-bromoethyl)-2-methylcyclopropane, with its CAS number 408514-39-6, is a versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique structural features and existence as a mixture of diastereomers make it an intriguing subject for further research and development. As new methods and technologies continue to emerge, the potential uses of this compound are likely to expand even further.